Cas no 89845-82-9 (Uridine, 2',3'-O-(1-methylethylidene)-5-(1-pyrrolidinylmethyl)-2-thio-)

• Product Name: Uridine, 2',3'-O-(1-methylethylidene)-5-(1-pyrrolidinylmethyl)-2-thio-
• CAS No: 89845-82-9
• MF: C₁₇H₂₅N₃O₅S
• MW: 383.462503194809
• CID: 587209
• Update Time: 2025-11-02

Uridine, 2',3'-O-(1-methylethylidene)-5-(1-pyrrolidinylmethyl)-2-thio- Chemical and Physical Properties

Names and Identifiers

• Uridine, 2',3'-O-(1-methylethylidene)-5-(1-pyrrolidinylmethyl)-2-thio-
• 2′,3′-O-(1-Methylethylidene)-5-(1-pyrrolidinylmethyl)-2-thiouridine (ACI)
• Furo[3,4-d]-1,3-dioxole, uridine deriv. (ZCI)

• Inchi： 1S/C17H25N3O5S/c1-17(2)24-12-11(9-21)23-15(13(12)25-17)20-8-10(14(22)18-16(20)26)7-19-5-3-4-6-19/h8,11-13,15,21H,3-7,9H2,1-2H3,(H,18,22,26)/t11-,12-,13-,15-/m1/s1
• InChI Key： IFJTVPASSJKUFD-RGCMKSIDSA-N
• SMILES： S=C1NC(=O)C(CN2CCCC2)=CN1[C@@H]1O[C@H](CO)[C@H]2OC(O[C@@H]12)(C)C

Experimental Properties

• Density: 1.43±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.081 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on Uridine, 2',3'-O-(1-methylethylidene)-5-(1-pyrrolidinylmethyl)-2-thio-

Recent Advances in the Study of Uridine, 2',3'-O-(1-methylethylidene)-5-(1-pyrrolidinylmethyl)-2-thio- (CAS: 89845-82-9)

The compound Uridine, 2',3'-O-(1-methylethylidene)-5-(1-pyrrolidinylmethyl)-2-thio- (CAS: 89845-82-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This modified uridine derivative, characterized by its thio-substituted and pyrrolidinylmethyl-modified ribose ring, exhibits promising biological activities, particularly in the context of nucleotide metabolism and RNA-based therapeutics. Recent studies have explored its synthesis, mechanism of action, and potential applications in drug development, making it a compound of considerable interest to researchers in the field.

One of the key areas of research surrounding this compound is its role as a precursor or intermediate in the synthesis of novel nucleoside analogs. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that the thio-substitution at the 2-position of the uridine ring enhances the compound's stability against enzymatic degradation, a critical factor for its potential use in antiviral and anticancer therapies. The study further highlighted that the 2',3'-O-(1-methylethylidene) protection group and the 5-(1-pyrrolidinylmethyl) modification contribute to improved cellular uptake and bioavailability, addressing one of the major challenges in nucleoside-based drug development.

In the context of antiviral research, a recent preprint from BioRxiv (2024) investigated the compound's potential as a scaffold for developing inhibitors of viral RNA-dependent RNA polymerases (RdRps). The researchers utilized molecular docking and dynamics simulations to demonstrate that derivatives of CAS: 89845-82-9 could effectively bind to the active site of SARS-CoV-2 RdRp, suggesting its utility in combating RNA viruses. These computational findings were supported by in vitro assays showing moderate inhibition of viral replication, paving the way for further structural optimization of this compound class.

The compound's unique chemical properties have also been explored in the field of RNA therapeutics. A 2023 publication in Nucleic Acids Research reported that the thio-modification at position 2 of the uridine ring in CAS: 89845-82-9 confers enhanced nuclease resistance to oligonucleotides incorporating this modified nucleoside. This property is particularly valuable for developing stable siRNA and antisense oligonucleotides with prolonged half-lives in biological systems. The study also noted that the pyrrolidinylmethyl modification at the 5-position improves membrane permeability, addressing another key challenge in oligonucleotide therapeutics delivery.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient routes to produce CAS: 89845-82-9 and its derivatives. A 2024 paper in Organic Letters described a novel one-pot synthesis method that significantly improves the yield and purity of this compound compared to traditional stepwise approaches. The new method employs a tandem protection-deprotection strategy that minimizes side reactions and reduces the number of purification steps required, making the compound more accessible for research and potential pharmaceutical applications.

Despite these promising developments, challenges remain in fully characterizing the pharmacological profile of CAS: 89845-82-9 and its derivatives. Current research efforts are directed toward understanding its metabolic fate, potential off-target effects, and structure-activity relationships to guide the rational design of more potent and selective analogs. The compound's unique combination of modifications presents both opportunities and challenges in drug development, requiring careful optimization to balance stability, activity, and safety profiles.

Looking forward, the scientific community anticipates that continued research on Uridine, 2',3'-O-(1-methylethylidene)-5-(1-pyrrolidinylmethyl)-2-thio- will yield important insights into nucleoside chemistry and contribute to the development of novel therapeutic agents. Its applications may extend beyond antiviral and RNA-targeting therapies to include potential uses in cancer treatment, genetic disorders, and as tools for studying RNA biology. As more data becomes available, this compound and its derivatives are likely to play an increasingly important role in the next generation of biologically active nucleoside analogs.